Cas no 2097978-96-4 (2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one
• CAS No: 2097978-96-4
• MF: C₆H₉FN₄O
• MW: 172.160263776779
• CID: 4774317
• Update Time: 2025-05-20

2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one
• 2-azido-1-(3-fluoropyrrolidin-1-yl)ethanone
• 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C6H9FN4O/c7-5-1-2-11(4-5)6(12)3-9-10-8/h5H,1-4H2
• InChI Key： WUWFNWCLBJBAMO-UHFFFAOYSA-N
• SMILES： FC1CN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 172.07603909 g/mol
• Monoisotopic Mass: 172.07603909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 172.16
• XLogP3: 1.4
• Topological Polar Surface Area: 34.7

Additional information on 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one (CAS No. 2097978-96-4)

2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one, with the CAS number 2097978-96-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of an azido group and a fluorinated pyrrolidine moiety, making it a versatile intermediate in drug discovery and bioconjugation applications. Researchers are particularly interested in its potential role in click chemistry reactions, where the azide functionality enables efficient coupling with alkynes under mild conditions.

The compound's structural attributes, including the 3-fluoropyrrolidine ring, contribute to its metabolic stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies highlight its utility in designing proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. These applications align with the growing demand for next-generation therapeutics that address previously undruggable targets. The inclusion of fluorine atoms further enhances its binding affinity and pharmacokinetic properties, a trend increasingly explored in fluorinated drug candidates.

From a synthetic perspective, 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one serves as a valuable building block for peptide mimetics and small-molecule inhibitors. Its compatibility with solid-phase synthesis and high-throughput screening platforms makes it a preferred choice for combinatorial chemistry. Industry experts frequently search for azide-containing reagents and fluorinated heterocycles, reflecting the compound's relevance in modern organic synthesis. Additionally, its stability under physiological conditions positions it as a candidate for in vivo imaging probes and biocompatible materials.

Environmental and safety considerations are also paramount when handling 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one. While not classified as hazardous, proper storage in anhydrous conditions and avoidance of direct light exposure are recommended to maintain its integrity. The compound's azide group necessitates cautious handling to prevent unintended exothermic reactions, a topic frequently discussed in laboratory safety forums. These precautions align with broader industry trends emphasizing green chemistry and sustainable synthesis practices.

In the context of AI-driven drug discovery, 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one exemplifies how computational tools can predict reactivity and optimize molecular designs. Searches for machine learning in chemical synthesis often intersect with discussions about such multifunctional intermediates. Furthermore, its applications in antibody-drug conjugates (ADCs) resonate with the surge in targeted cancer therapies, a hotspot in biomedical research. The compound's adaptability underscores its potential to bridge gaps between traditional organic chemistry and cutting-edge biotechnologies.

To summarize, 2-Azido-1-(3-fluoropyrrolidin-1-yl)ethan-1-one (CAS No. 2097978-96-4) represents a convergence of innovation in synthetic chemistry and therapeutic development. Its dual functionality as a click chemistry reagent and a bioactive scaffold ensures its continued relevance in academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and molecular engineering, addressing some of the most pressing challenges in modern science.